Cas no 731772-00-2 (2-Chloro-4-(2-chlorophenyl)-1-butene)

• Product Name: 2-Chloro-4-(2-chlorophenyl)-1-butene
• CAS No: 731772-00-2
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• MDL: MFCD00671900
• CID: 874758
• PubChem ID: 24721719
• Update Time: 2025-04-19

2-Chloro-4-(2-chlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(3-chlorobut-3-enyl)benzene
• 2-Chloro-4-(2-chlorophenyl)-1-butene
• 2-Chloro-4-(2-chlorophenyl)but-1-ene
• 1-chloro-2-(3-chlorobut-3-en-1-yl)benzene
• 2-(3-Chlorobut-3-en-1-yl)chlorobenzene
• AG-G-88940
• CTK5D7426
• KB-169598
• OR01879
• AKOS016016689
• 731772-00-2
• MFCD00671900
• DTXSID70641106

• MDL： MFCD00671900
• Inchi： 1S/C10H10Cl2/c1-8(11)6-7-9-4-2-3-5-10(9)12/h2-5H,1,6-7H2
• InChI Key： PCJFUOLQVVPDMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCC(=C)Cl

Computed Properties

• Exact Mass: 200.0159557g/mol
• Monoisotopic Mass: 200.0159557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 258.8°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.539
• LogP: 4.02510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes